Cas no 57279-69-3 (2-Bromo-4-Ethoxy-1-Nitro-Benzene)

• Product Name: 2-Bromo-4-Ethoxy-1-Nitro-Benzene
• CAS No: 57279-69-3
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD18432467
• CID: 2112713
• PubChem ID: 15555499
• Update Time: 2025-10-18

2-Bromo-4-Ethoxy-1-Nitro-Benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-ethoxy-1-nitroBenzene
• 2-Bromo-4-ethoxy-1-nitro-benzene
• SCHEMBL4899731
• A1-37329
• CS-0340360
• MQRFWCCICSGULX-UHFFFAOYSA-N
• 57279-69-3
• MFCD18432467
• DA-26851
• AKOS017552220
• SB37730
• 2-Bromo-4-Ethoxy-1-Nitro-Benzene

• MDL： MFCD18432467
• Inchi： 1S/C8H8BrNO3/c1-2-13-6-3-4-8(10(11)12)7(9)5-6/h3-5H,2H2,1H3
• InChI Key： MQRFWCCICSGULX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1[N+](=O)[O-])OCC

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Additional information on 2-Bromo-4-Ethoxy-1-Nitro-Benzene

Chemical Profile of 2-Bromo-4-Ethoxy-1-Nitro-Benzene (CAS No. 57279-69-3)

2-Bromo-4-Ethoxy-1-Nitro-Benzene, with the chemical formula C₈H₇BrNO₂, is a versatile aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of nitroaromatics and halogenated ethers, making it a valuable intermediate in the synthesis of more complex molecules. Its unique structural features—comprising a bromine substituent, an ethoxy group, and a nitro group on a benzene ring—endow it with distinct reactivity that is exploited in various chemical transformations.

The CAS number 57279-69-3 provides a unique identifier for this compound, ensuring consistency and accuracy in its documentation and communication within the scientific community. This numbering system is crucial for distinguishing it from other structurally similar compounds and for facilitating database searches and literature reviews. The compound’s molecular structure makes it a candidate for further functionalization, which is a key consideration in drug discovery and material science applications.

In recent years, 2-Bromo-4-Ethoxy-1-Nitro-Benzene has been explored as a building block in the synthesis of bioactive molecules. Its bromine atom, for instance, can be readily displaced by nucleophiles under controlled conditions, allowing for the introduction of diverse functional groups. This property is particularly useful in constructing heterocyclic compounds, which are prevalent in many pharmaceuticals. The ethoxy group also contributes to the compound’s reactivity, enabling etherification or nucleophilic substitution reactions that can lead to novel derivatives.

One of the most compelling aspects of 2-Bromo-4-Ethoxy-1-Nitro-Benzene is its role in medicinal chemistry. Researchers have leveraged its scaffold to develop potential therapeutic agents. For example, modifications at the nitro or bromine positions can alter the electronic properties of the molecule, influencing its interaction with biological targets. The nitro group, while traditionally associated with explosive compounds, can be reduced to an amine or converted into an azide, expanding its synthetic utility. These transformations are often critical in generating lead compounds for further optimization.

The ethoxy group on the benzene ring adds another layer of complexity to the compound’s chemistry. It can participate in hydrogen bonding interactions, affecting both the solubility and binding affinity of derivatives. Additionally, the presence of both bromine and nitro groups allows for sequential functionalization strategies, where one group is modified first before introducing changes to the other. This sequential approach is particularly valuable in multi-step syntheses where regioselectivity is paramount.

Recent studies have highlighted the compound’s utility in designing small-molecule inhibitors targeting specific enzymes or receptors. By incorporating 2-Bromo-4-Ethoxy-1-Nitro-Benzene into drug-like molecules, researchers aim to modulate biological pathways associated with diseases such as cancer or inflammatory disorders. The ability to fine-tune the electronic and steric properties of these derivatives through strategic substitutions makes this compound an attractive candidate for structure-activity relationship (SAR) studies.

The synthesis of 2-Bromo-4-Ethoxy-1-Nitro-Benzene typically involves nitration followed by bromination and etherification steps. These reactions require careful control of conditions to avoid unwanted side products. Advances in catalytic systems and green chemistry principles have improved the efficiency and sustainability of these processes. For instance, microwave-assisted synthesis has been shown to reduce reaction times while maintaining high yields, making it a more environmentally friendly alternative.

In addition to its pharmaceutical applications, 2-Bromo-4-Ethoxy-1-Nitro-Benzene finds use in materials science. Its aromatic structure and functional groups make it a suitable precursor for polymers or liquid crystals with tailored properties. The ability to incorporate halogenated aromatic units into materials can enhance their thermal stability or optical characteristics, opening up possibilities for advanced technological applications.

The growing interest in 2-Bromo-4-Ethoxy-1-Nitro-Benzene underscores its importance as a synthetic intermediate. As research continues to uncover new methodologies for functionalizing aromatic compounds, this molecule will likely remain at the forefront of chemical innovation. Its unique combination of reactivity and structural features ensures that it will continue to be a valuable tool for chemists working across multiple disciplines.

Future directions may explore its use in combinatorial chemistry libraries or as a component in flow chemistry systems, where precise control over reaction conditions can further enhance synthetic efficiency. The integration of computational tools for predicting reactivity patterns will also aid in designing derivatives with desired properties more rapidly than traditional trial-and-error approaches.

In conclusion,2-Bromo-4-Ethoxy-1-Nitro-Benzene (CAS No. 57279-69-3) represents a significant asset in modern chemical research due to its versatile reactivity and broad applicability. Whether used as an intermediate in drug development or as a precursor for advanced materials,this compound exemplifies how fundamental chemical principles continue to drive innovation across multiple scientific domains.